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Cat. No.: B12392270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angulatin B is a naturally occurring sesquiterpene polyol ester isolated from the root bark of

Celastrus angulatus. As a member of the complex family of dihydro-β-agarofuran

sesquiterpenoids, Angulatin B has garnered interest within the scientific community for its

potential biological activities. This technical guide provides a detailed overview of the

physicochemical properties of Angulatin B, experimental protocols for its isolation and

characterization, and an exploration of its known biological effects, with a focus on data

presentation in structured tables and visualization of relevant workflows.

Physicochemical Properties
The fundamental physicochemical properties of Angulatin B are summarized in the table

below. These characteristics are crucial for its identification, purification, and formulation in

research and development settings.
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Property Value Source

Molecular Formula C₃₄H₄₆O₁₅ [1]

Molecular Weight 694.72 g/mol [1]

Appearance White powder [2]

Melting Point Not available in cited sources

Solubility Not available in cited sources

Note: Specific quantitative data for melting point and solubility are not readily available in the

public domain and would require experimental determination.

Spectroscopic Data
The structural elucidation of Angulatin B and related compounds relies heavily on a

combination of spectroscopic techniques. While the complete spectral data for Angulatin B is

not fully detailed in the available literature, typical spectroscopic characteristics for this class of

compounds are presented below.
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Technique Description

UV-Vis Spectroscopy

Sesquiterpene esters from Celastrus angulatus

containing an aromatic moiety typically exhibit

absorption maxima around 232 nm and 275 nm.

[2]

Infrared (IR) Spectroscopy

The IR spectrum of similar compounds reveals

characteristic absorptions for ester carbonyl

groups (around 1741 cm⁻¹) and free hydroxyl

groups (around 3510 cm⁻¹).[2]

Mass Spectrometry (MS)

High-Resolution Electrospray Ionization Mass

Spectrometry (HR-ESI-MS) is used to determine

the precise molecular formula.[2]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR, in conjunction with 2D NMR

techniques (COSY, HSQC, HMBC), are

essential for the complete structural assignment

of the complex sesquiterpene core and its ester

substituents.[3][4][5][6]

Experimental Protocols
Isolation and Purification of Sesquiterpene Esters from
Celastrus angulatus
The following is a generalized experimental workflow for the isolation and purification of

sesquiterpene esters, including Angulatin B, from the root bark of Celastrus angulatus.[2]
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Figure 1: General workflow for the isolation and purification of Angulatin B.
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Detailed Methodologies:

Extraction: The dried and pulverized root bark of Celastrus angulatus is subjected to reflux

extraction with methanol.[2] This process is typically repeated multiple times to ensure

exhaustive extraction of the target compounds.

Preliminary Fractionation: The resulting crude extract is concentrated under reduced

pressure and then subjected to column chromatography on a macroporous resin (e.g.,

D101). Elution is performed using a stepwise gradient of methanol in water.[2]

Bioassay-Guided Fractionation: The collected fractions are analyzed by techniques such as

LC/DAD/MS, and similar fractions are combined. These combined fractions are then

screened for biological activity (e.g., insecticidal activity) to guide the subsequent purification

steps.[2]

Final Purification: The active fractions are further purified using reversed-phase high-

performance liquid chromatography (RP-HPLC) to yield pure compounds, including

Angulatin B.[2]

Biological Activity
Insecticidal Activity
Numerous studies have reported the insecticidal properties of sesquiterpene polyol esters

isolated from Celastrus angulatus. These compounds, including congeners of Angulatin B,

have demonstrated stomach toxicity against various insect larvae, such as Mythimna separata

(armyworm).[2][3][5][6] The insecticidal activity is often evaluated using a leaf disc method,

where the median knock-down dose (KD₅₀) is determined.[2]

Experimental Protocol for Insecticidal Activity Assay:

Sample Preparation: Test compounds are dissolved in acetone.

Treatment: Leaf discs of a specific area are treated with known amounts of the test samples.

Acetone and a known insecticide (e.g., Celangulin V) can be used as negative and positive

controls, respectively.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.benchchem.com/product/b12392270?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.benchchem.com/product/b12392270?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.researchgate.net/publication/26247280_Three_Novel_Sesquiterpene_Esters_from_Celastrus_Angulatus
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://pubmed.ncbi.nlm.nih.gov/20420306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure: Fourth instar larvae of the target insect (e.g., M. separata) are fed with the treated

leaf discs for a defined period (e.g., 12 hours).

Observation: The number of knocked-down larvae is recorded after a set time (e.g., 24

hours), and the KD₅₀ value is calculated.[2]

Anti-inflammatory Activity
While some angulatin compounds from Celastrus angulatus have been investigated for their

anti-inflammatory potential by measuring the inhibition of nitric oxide production in RAW 264.7

macrophages, the tested compounds did not show significant activity at the tested

concentrations. At present, there is no specific information available in the searched literature

regarding the anti-inflammatory activity of Angulatin B or the signaling pathways it may

modulate.

Signaling Pathways
Currently, there is a lack of specific studies in the reviewed literature that elucidate the signaling

pathways modulated by Angulatin B. Research on other natural products suggests potential

interactions with various pathways, but this remains a key area for future investigation for

Angulatin B.

Conclusion
Angulatin B is a complex natural product with established insecticidal properties characteristic

of the sesquiterpene esters from Celastrus angulatus. While its basic physicochemical

identifiers are known, a comprehensive profile including melting point, solubility, and detailed

spectroscopic data requires further experimental investigation. The primary biological activity

reported is its insecticidal effect, with standardized protocols available for its evaluation. A

significant knowledge gap exists concerning its other potential biological activities and the

underlying molecular mechanisms and signaling pathways. Future research should focus on

filling these gaps to fully understand the therapeutic and biotechnological potential of

Angulatin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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